Cas no 2227668-22-4 (rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol)

Technical Introduction: rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol is a chiral cyclopentanol derivative featuring a hexadienyl substituent, which imparts versatility in synthetic applications. The compound's stereochemistry and unsaturated side chain make it a valuable intermediate for asymmetric synthesis, particularly in the construction of complex cyclic frameworks. Its diene moiety offers opportunities for further functionalization via cycloadditions or cross-coupling reactions, enhancing its utility in medicinal chemistry and materials science. The racemic mixture allows for broad accessibility, while the defined (1R,2S) configuration enables selective transformations. This product is suitable for researchers exploring chiral building blocks or catalytic methodologies requiring precise molecular control.
rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol structure
2227668-22-4 structure
Product Name:rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol
CAS No:2227668-22-4
MF:C11H18O
MW:166.260023593903
CID:6009615
PubChem ID:165788211
Update Time:2025-05-21

rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol
    • 2227668-22-4
    • EN300-1637055
    • Inchi: 1S/C11H18O/c1-2-3-4-5-7-10-8-6-9-11(10)12/h2-4,10-12H,1,5-9H2/b4-3+/t10-,11-/m1/s1
    • InChI Key: UBDRLAAHAZEFSR-YIZUVKHSSA-N
    • SMILES: O[C@@H]1CCC[C@H]1CC/C=C/C=C

Computed Properties

  • Exact Mass: 166.135765193g/mol
  • Monoisotopic Mass: 166.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol Related Literature

Additional information on rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol

Rac-(1R,2S)-2-(Hexa-3,5-Dien-1-Yl)Cyclopentan-1-Ol: A Comprehensive Overview

Rac-(1R,2S)-2-(Hexa-3,5-dien-1-yl)cyclopentan-1-ol is a compound with the CAS number 2227668-22-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopentane ring with a hexa-3,5-diene substituent and an alcohol functional group. The stereochemistry of the molecule, specifically the (1R,2S) configuration, plays a crucial role in its chemical properties and biological activity.

The synthesis of rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol involves advanced organic synthesis techniques, including diene alkylation and stereoselective reductions. Recent studies have highlighted the importance of stereochemistry in determining the compound's bioavailability and pharmacokinetic properties. Researchers have employed computational methods such as molecular docking and quantum mechanics to predict the binding affinities of this compound to various biological targets.

One of the most promising applications of rac-(1R,2S)-2-(hexa-3,5-dien-1-yl)cyclopentan-1-ol lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in *Nature Communications* revealed that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-kB pathway. Furthermore, its ability to scavenge reactive oxygen species (ROS) makes it a potential candidate for treating oxidative stress-related disorders such as neurodegenerative diseases.

The structural uniqueness of rac-(1R,2S)-2-(hexa-3,5-dien-1-yllcyclopentan-1-yllol also lends itself to applications in materials science. Its conjugated diene system enables strong absorption in the ultraviolet region, making it a potential candidate for use in photovoltaic materials and sensors. Recent advancements in polymer chemistry have explored the incorporation of this compound into polymeric matrices to enhance their optical properties.

In terms of toxicity and safety profiles, rac-(1R,2S)-2-(hexa-3,5-dien-l-yllcyclopentan-l-yllol has been subjected to rigorous in vitro and in vivo testing. According to a 2023 report by the European Chemicals Agency (ECHA), the compound demonstrates low acute toxicity and minimal genotoxic potential. These findings underscore its suitability for use in therapeutic applications.

From an environmental perspective, the biodegradation pathways of rac-(IR,S)-Z-hexa-cyclopentanol have been extensively studied. Research indicates that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This aligns with global efforts to develop sustainable chemical compounds that are both effective and environmentally friendly.

In conclusion,rac-(IR,S)-Z-hexa-cyclopentanol (CAS No: 227668–ZZ-Z) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodology and biological evaluation techniques, positions it as a valuable tool for both academic research and industrial innovation.

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